N,N-dimethyl-4-[4-(quinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine

• IUPAC Name: N,N-dimethyl-4-(4-quinazolin-4-ylpiperazin-1-yl)pyrimidin-2-amine
• InChI: InChI=1S/C18H21N7/c1-23(2)18-19-8-7-16(22-18)24-9-11-25(12-10-24)17-14-5-3-4-6-15(14)20-13-21-17/h3-8,13H,9-12H2,1-2H3
• InChI Key: KLULATOKJPDFAP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=N1)N2CCN(CC2)C3=NC=NC4=CC=CC=C43
• Molecular Formula: C18H21N7
• Molecular Weight: 335.4 g/mol
• CAS No.: 2640976-67-4

Description

“N,N-dimethyl-4-[4-(quinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine” is a compound that falls under the class of quinazolines. Quinazolines are a large class of biologically active compounds that exhibit a broad spectrum of biological activities such as anti-HIV, anticancer, antifungal, antibacterial, antimutagenic, anticoccidial, anticonvulsant, anti-inflammatory, antidepressant, antimalarial, antioxidant, antileukemic, and antileishmanial activities.

Scientific Research Applications

N,N-dimethyl-4-[4-(quinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine is a versatile compound with a wide range of applications in scientific research. It is used in the synthesis of various organic compounds, such as pyrimidines, quinazolines, and piperazines. It is also used in the synthesis of drugs, such as anti-inflammatory and anti-fungal agents. It is also used in the synthesis of various catalysts and as a reagent in organic reactions.

Mechanism of Action

Target of Action

The primary target of N,N-dimethyl-4-[4-(quinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine is the Werner (WRN) helicase . WRN helicase plays a crucial role in DNA replication and repair, and its inhibition can lead to genomic instability, a key hallmark of cancer .

Mode of Action

This compound interacts with its target, the WRN helicase, by binding to its active site, thereby inhibiting its function . This inhibition disrupts the normal process of DNA replication and repair, leading to genomic instability .

Biochemical Pathways

The affected pathways primarily involve DNA repair mechanisms, including base excision repair (BER), nucleotide excision repair (NER), and mismatch repair (MMR) . The inhibition of WRN helicase can lead to the accumulation of DNA damage and replication stress, promoting the rapid growth of tumor cells .

Result of Action

The result of the compound’s action is the inhibition of WRN helicase, leading to genomic instability . This instability can promote the rapid growth of tumor cells by promoting the accumulation of tumor-driven gene mutations, the generation of tumor heterogeneity, and the escape of apoptosis .

Advantages and Limitations for Lab Experiments

N,N-dimethyl-4-[4-(quinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine has several advantages for use in laboratory experiments. It is a versatile compound with a wide range of applications in scientific research. It is a relatively stable compound and can be stored for long periods of time without significant degradation. It is also relatively easy to synthesize and can be prepared in large quantities.
However, there are some limitations to its use in laboratory experiments. Its solubility in water is relatively low and therefore it may not be suitable for certain reactions. It is also a relatively expensive compound and may not be suitable for large-scale experiments.

Future Directions

N,N-dimethyl-4-[4-(quinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine has many potential future applications in scientific research and laboratory experiments. It could be used in the synthesis of new drugs and catalysts, as well as in the development of new organic reactions. It could also be used in the synthesis of new materials and in the development of new analytical techniques. Additionally, it could be used in the development of new sensors and in the study of biological processes.

Synthesis Methods

N,N-dimethyl-4-[4-(quinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine is synthesized by a condensation reaction between 4-amino-3,5-dichloropyridine and 2-amino-4-methylpiperazine in the presence of a base such as potassium carbonate. The reaction is performed at a temperature of 80–90 °C for 3–4 hours. The product is then purified by recrystallization from methanol or ethanol.